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Get Quote

The table below summarizes the available quantitative data for GNF-2. Note that specific quantitative data

for the methylated GNF-2 compound is not available in the search results, but its primary defined

characteristic is the loss of binding and inhibitory activity.

Property GNF-2 Methylated GNF-2

CAS Number 778270-11-4 [1] [2] Information Missing

Molecular Formula C₁₈H₁₃F₃N₄O₂ [1] [2] Information Missing

Molecular Weight 374.32 g/mol [1] [2] Information Missing

Mechanism of Action Allosteric, non-ATP competitive inhibitor of Bcr-
Abl; binds myristate-binding site [3] [1] [2]

Inactive control; does
not bind c-Abl [4]

IC50 (Bcr-Abl, Cell
Proliferation)

138 nM (Ba/F3.p210), 273 nM (K562), 268 nM
(SUP-B15) [2] [4]

Inactive [4]

IC50 (Bcr-Abl Mutant
E255V)

268 nM [2] [4] Information Missing

IC50 (Bcr-Abl Mutant
Y253H)

194 nM [2] [4] Information Missing

Solubility (DMSO) ~74-100 mg/mL (197.69 - 267.15 mM) [1] [2] [4] Information Missing
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The following diagram illustrates the critical mechanistic difference between GNF-2 and its methylated

analog.
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Experimental Protocols

Here are detailed methodologies for key experiments cited in the search results.

Cell Proliferation Assay (MTT)

This protocol is used to determine the IC50 values of GNF-2, measuring its ability to inhibit the growth of

Bcr-Abl-expressing cells [3] [4].

Cell Lines: Ba/F3.p210, Ba/F3.p210E255V, Ba/F3.p185Y253H, K562, SUP-B15 [2] [4].

Procedure:
Plate cells in 96-well plates at a density of 0.3-0.6 x 10⁶ cells per mL.

Treat cells with a concentration gradient of GNF-2 (e.g., 5 nM to 10 µM). Include a negative
control (DMSO-only vehicle).
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Incubate the plates for 48 hours at 37°C in a 5% CO₂ atmosphere.

Add MTT reagent (0.5 mg/mL) to each well and incubate for 2-4 hours to allow formazan crystal
formation.

Dissolve the formed crystals with DMSO.
Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Cell proliferation inhibition is calculated as a percentage of the growth observed in
DMSO-treated control cells. IC50 values can be determined using curve-fitting software (e.g., non-

linear regression in GraphPad Prism) [4].

Western Blot Analysis

This protocol is used to assess the inhibition of Bcr-Abl autophosphorylation and downstream signaling by

GNF-2 [2] [4].

Cell Lines: Ba/F3.p210, Ba/F3.p210E255V [2] [4].

Procedure:
Treat cells with GNF-2 at desired concentrations (e.g., 0.1, 1, 10 µM) for 90 minutes.

Lyse cells to extract total protein.
Separate proteins by SDS-PAGE gel electrophoresis and transfer to a nitrocellulose or PVDF

membrane.
Block the membrane with 5% non-fat milk or BSA.

Probe the membrane with specific primary antibodies:
Anti-phospho-Bcr-Abl (Tyr245)

Anti-total Bcr-Abl
Anti-phospho-Stat5 (Tyr694)

Anti-β-actin (loading control)
Incubate with appropriate HRP-conjugated secondary antibodies.

Detect bands using enhanced chemiluminescence (ECL) substrate.
Expected Results: GNF-2 treatment should cause a dose-dependent decrease in phospho-Bcr-Abl

and phospho-Stat5 levels, while total Bcr-Abl protein levels remain unchanged [2] [4].

Frequently Asked Questions

Q1: What is the primary purpose of the methylated GNF-2 compound? A1: The methylated

GNF-2 is synthetically modified to be biologically inactive. It serves as a critical negative control in

experiments to confirm that the observed effects of GNF-2 are due to specific binding to c-Abl and not

due to non-specific or off-target interactions [3] [4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.selleckchem.com/products/gnf-2.html
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.invivochem.com/gnf-2.html
https://www.selleckchem.com/products/gnf-2.html
https://www.invivochem.com/gnf-2.html
https://www.selleckchem.com/products/gnf-2.html
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.invivochem.com/gnf-2.html
https://www.selleckchem.com/products/gnf-2.html
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.smolecule.com/products/s547879?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00543/full
https://www.selleckchem.com/products/gnf-2.html
https://www.smolecule.com/products/s547879?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q2: My GNF-2 solution has precipitated. How can I re-solubilize it? A2: GNF-2 has high

solubility in DMSO. If precipitation occurs, warm the tube at 37°C and shake it briefly in an ultrasonic

bath. Always prepare fresh stock solutions for best results and store them at -20°C or below. Avoid

repeated freeze-thaw cycles [1].

Q3: Does GNF-2 have activity in disease models beyond cancer? A3: Yes, emerging research

indicates that GNF-2 can attenuate inflammatory activation in glial cells (microglia and astrocytes). In

vivo studies show that administration of GNF-2 (10 mg/kg, intraperitoneal) significantly reduced

mechanical and thermal pain hypersensitivity in models of diabetic and inflammatory pain, suggesting

potential for managing chronic pain [3].

Q4: What is a key mechanistic difference between GNF-2 and Imatinib? A4: Imatinib is an ATP-

competitive inhibitor that binds to the active site of the Bcr-Abl kinase. In contrast, GNF-2 is a non-

ATP competitive, allosteric inhibitor that binds to the myristate-binding pocket of Abl, inducing a

conformational change that inhibits kinase activity. This distinct mechanism can be exploited in

combination therapy to overcome resistance [1] [4].

Troubleshooting Guide

Problem Possible Cause Solution

| Low potency or no effect in cellular assay. | Incorrect cell line used (e.g., not Bcr-Abl dependent).

Compound degradation due to improper storage or old stock solution. | Validate cell lines for Bcr-Abl

dependence. Use fresh, properly stored DMSO stock solutions. Include a positive control (e.g., Imatinib). | |

High background in Western Blot. | Non-specific antibody binding. Insufficient blocking or washing. |

Optimize antibody concentrations. Increase blocking time (e.g., 1 hour at room temp or overnight at 4°C)

and ensure thorough washing. | | Poor solubility in aqueous buffers. | GNF-2 has low solubility in water. |

First, create a concentrated stock in DMSO. For in vitro work, keep the final DMSO concentration ≤0.1-

0.5%. For in vivo studies, use the recommended formulation of 5% DMSO + 40% PEG300 + 5% Tween80 +

50% saline [2] [4]. | | Inconsistent results between experiments. | Variation in cell passage number or

health. Inconsistent compound handling. | Use low-passage, healthy cells. Standardize cell culture and
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compound treatment protocols across experiments. Use the methylated GNF-2 control to verify specific

activity. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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